7-(Naphthalen-2-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
Overview
Description
The compound “7-Naphthalen-2-yl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid” is a derivative of pyrazolo[1,5-a]pyrimidine . It has a molecular weight of 289.29 . The compound is part of an enormous family of N-heterocyclic compounds that have significant impact in medicinal chemistry .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied . A palladium-catalyzed reaction conducted under microwave irradiation has been used to synthesize related compounds . The substitution of morpholine at the C (7) position leads to the 7- (morpholin-4-yl) pyrazolo [1,5- a ]pyrimidine structural motif .Molecular Structure Analysis
The molecular structure of “7-Naphthalen-2-yl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid” includes a pyrazolo[1,5-a]pyrimidine core . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “7-Naphthalen-2-yl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid” include a palladium-catalyzed reaction conducted under microwave irradiation .Physical and Chemical Properties Analysis
The physical and chemical properties of “7-Naphthalen-2-yl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid” include a molecular weight of 289.29 .Scientific Research Applications
Moreover, the heterocyclic naphthalimide compounds, which incorporate the naphthalene framework alongside nitrogen-containing aromatic heterocycles, have shown extensive potential in medicinal applications. Their large π-deficient conjugated planar structure allows for interactions with various biological entities through noncovalent bonds, making them suitable for a range of applications including anticancer agents, artificial ion receptors, fluorescent probes, and cell imaging agents. Some naphthalimide derivatives have even reached clinical trials, highlighting their significant medicinal potential (Gong et al., 2016).
Future Directions
Pyrazolo[1,5-a]pyrimidine derivatives, including “7-Naphthalen-2-yl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid”, have attracted a great deal of attention in material science recently due to their significant photophysical properties . They are being explored for various applications, including as potential drugs in the treatment of cancer, as well as inflammatory or viral diseases .
Mechanism of Action
Target of Action
It’s known that similar compounds have been used as strategic compounds for optical applications .
Mode of Action
It’s known that the compound’s photophysical properties can be tuned, and electron-donating groups (edgs) at position 7 on the fused ring improve both the absorption and emission behaviors .
Biochemical Pathways
It’s known that similar compounds have been used in the study of dynamics of intracellular processes, chemosensors, and the progress of organic materials .
Pharmacokinetics
It’s known that similar compounds have tunable photophysical properties .
Result of Action
It’s known that similar compounds allow good solid-state emission intensities .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors. For instance, the stability under exposure to extreme pH was studied and the behavior was followed by the relative fluorescence intensity .
Properties
IUPAC Name |
7-naphthalen-2-ylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3O2/c21-17(22)14-10-16-18-8-7-15(20(16)19-14)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPZNSROFTSLECQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=CC=NC4=CC(=NN34)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401182819 | |
Record name | 7-(2-Naphthalenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401182819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
886503-54-4 | |
Record name | 7-(2-Naphthalenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886503-54-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-(2-Naphthalenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401182819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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